4-Fluoro-2-(methylsulfonyl)nitrobenzene
Overview
Description
4-Fluoro-2-(methylsulfonyl)nitrobenzene is an organic chemical compound with the molecular formula C7H6FNO4S . It has a molecular weight of 219.19 . The compound is a white to yellow solid .
Molecular Structure Analysis
The InChI code for 4-Fluoro-2-(methylsulfonyl)nitrobenzene is 1S/C7H6FNO4S/c1-14(12,13)7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3 . This code provides a specific description of the molecule’s structure, including the positions of the fluorine, nitro group, and methylsulfonyl group on the benzene ring .Physical And Chemical Properties Analysis
4-Fluoro-2-(methylsulfonyl)nitrobenzene is a white to yellow solid . and is stored at a temperature of +4°C .Scientific Research Applications
Synthetic Chemistry Applications
Reactions with Aminophenyl- and Nitrophenyl Sulfones : Shaw and Miller (1970) explored the reactions of 2-aminophenyl- and 2- and 4-nitrophenyl sulfones in aqueous sodium hydroxide, leading to the synthesis of 2-methylsulfonylnitrobenzene among other products. This work illustrates the compound's role in complex organic transformations and its potential as a precursor for further chemical synthesis Shaw & Miller, 1970.
Brønsted Acid-Promoted Arylbenzyl Ether Rearrangements : Luzzio and Chen (2009) reported that camphorsulfonic acid in warm fluorobenzene facilitates the ortho rearrangement of (alkoxy-substituted) benzyl ethers to o-(alkoxy-substituted) arylmethylnitrophenols, showcasing the compound's utility in facilitating complex organic rearrangements Luzzio & Chen, 2009.
Materials Science
Nonlinear Optical Properties of Polyphosphazenes : Li et al. (2005) developed polyphosphazenes with high densities of indole-based chromophores and carbazolyl side groups, highlighting the use of sulfonyl and nitro groups in the design of materials with significant nonlinear optical properties. This research indicates the potential of 4-Fluoro-2-(methylsulfonyl)nitrobenzene derivatives in the development of advanced materials for optical applications Li et al., 2005.
Environmental Chemistry
Heat-Activated Persulfate Oxidation for Groundwater Remediation : Park et al. (2016) evaluated the oxidation of perfluorooctanoic acid (PFOA) by heat-activated persulfate, a method that could be adapted for in-situ groundwater remediation. This study suggests the utility of fluorinated nitrobenzene derivatives in environmental cleanup processes, particularly for the remediation of persistent organic pollutants in groundwater Park et al., 2016.
properties
IUPAC Name |
4-fluoro-2-methylsulfonyl-1-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO4S/c1-14(12,13)7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHBGUXOBBSNNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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